![molecular formula C3H7NO5 B077854 N-Methylhydroxylamine oxalate CAS No. 14479-21-1](/img/structure/B77854.png)
N-Methylhydroxylamine oxalate
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Description
N-Methylhydroxylamine oxalate, also known as this compound, is a useful research compound. Its molecular formula is C3H7NO5 and its molecular weight is 137.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis
1.1. Reagent in Organic Chemistry
N-Methylhydroxylamine oxalate is frequently utilized as a reagent in organic synthesis, particularly in the formation of oximes and hydroxylamines. It serves as a precursor for the synthesis of various nitrogen-containing compounds, which are important in pharmaceuticals and agrochemicals. The ability of NMHA to participate in nucleophilic reactions makes it valuable for constructing complex molecular architectures.
1.2. Synthesis of Pharmaceuticals
NMHA is involved in the synthesis of several pharmaceutical agents. For instance, it has been used to synthesize derivatives of MDMA (3,4-methylenedioxymethamphetamine), which are studied for their psychoactive effects and potential therapeutic uses. The synthesis typically involves the reaction of NMHA with specific substrates under controlled conditions to yield desired products with high purity and yield .
Medicinal Chemistry
2.1. Neuropharmacological Properties
Research indicates that NMHA and its derivatives exhibit significant neuropharmacological activities. Studies have shown that N-methylserotonin, related to NMHA, has a strong binding affinity for serotonin receptors, suggesting potential applications in treating psychiatric disorders such as depression and anxiety . The unique pharmacological profile of these compounds opens avenues for developing novel therapeutic agents.
2.2. Toxicological Studies
The safety and toxicological profiles of NMHA are critical for its application in medicinal chemistry. Research has focused on understanding its genotoxicity and potential adverse effects. For example, studies have explored the induction of prophage in lysogenic bacteria as a method to assess the genotoxic potential of hydroxylamine derivatives, including NMHA . These findings are essential for evaluating the compound's safety in pharmaceutical applications.
Environmental Applications
3.1. Remediation of Contaminated Sites
this compound has shown promise in environmental remediation efforts, particularly in the treatment of contaminated water and soil. Its ability to reduce metal ions can be leveraged in bioremediation strategies aimed at detoxifying heavy metals from industrial effluents . The reduction capability allows NMHA to convert toxic metal species into less harmful forms.
3.2. Analytical Applications
In analytical chemistry, NMHA is employed as a derivatizing agent for the determination of carbonyl compounds through gas chromatography-mass spectrometry (GC-MS). This application is particularly useful for detecting environmental pollutants and assessing their concentrations in various matrices .
Case Studies
Properties
CAS No. |
14479-21-1 |
---|---|
Molecular Formula |
C3H7NO5 |
Molecular Weight |
137.09 g/mol |
IUPAC Name |
N-methylhydroxylamine;oxalic acid |
InChI |
InChI=1S/C2H2O4.CH5NO/c3-1(4)2(5)6;1-2-3/h(H,3,4)(H,5,6);2-3H,1H3 |
InChI Key |
AANPZKMNFXPEOQ-UHFFFAOYSA-N |
SMILES |
CNO.C(=O)(C(=O)O)O |
Canonical SMILES |
CNO.C(=O)(C(=O)O)O |
Synonyms |
N-Methylhydroxylamine oxalate |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.